Cas no 58161-11-8 ((±)-1,2-Propanediol-(OD)2)

• Product Name: (±)-1,2-Propanediol-(OD)2
• CAS No: 58161-11-8
• MF: C₃H₈O₂
• MW: 78.1067447662354
• CID: 948102
• PubChem ID: 24872251
• Update Time: 2025-04-19

(±)-1,2-Propanediol-(OD)2 Chemical and Physical Properties

Names and Identifiers

• 1,2-propanediol-(od)2
• 1,2-PROPANEDIOL, [DIOL-D2]
• (RS)-1,2-propanediol-O,O-d2
• 1,2-Propandiol-d2
• 1,2-Propane(diol-d2)
• 1,2-propanediol (O-d2)
• 1,2-propylene glycol-d2
• 487201_ALDRICH
• I14-46675
• O,O'-dideuterio-propane-1,2-diol
• Propylene glycol-(OD)2
• (+/-)-1,2-Propanediol-d2
• DNIAPMSPPWPWGF-KFRNQKGQSA-N
• 1,2-Propane(diol-d2), 98 atom % D
• CS-0226383
• 1,2-dideuteriooxypropane
• ( inverted exclamation markA)-1,2-Propanediol-d2
• HY-Y0921S1
• DTXSID90480317
• AKOS015913519
• 58161-11-8
• D98238
• (±)-1,2-Propanediol-(OD)2

• MDL： MFCD00084175
• Inchi： 1S/C3H8O2/c1-3(5)2-4/h3-5H,2H2,1H3/i4D,5D
• InChI Key： DNIAPMSPPWPWGF-KFRNQKGQSA-N
• SMILES： O([2H])C(C)CO[2H]

Computed Properties

• Exact Mass: 78.064982986g/mol
• Monoisotopic Mass: 78.064982986g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 20.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.063 g/mL at 25 °C
• Melting Point: −60 °C (lit.)
• Boiling Point: 187 °C(lit.)
• Flash Point: Degrees Fahrenheit:217.4°F
  Degrees Celsius:103°C
  
• Solubility: Not available

(±)-1,2-Propanediol-(OD)2 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols